Cas no 69011-22-9 (Strong Acidic Cation Exchange Resin HCR-S (Na Form))

• Product Name: Strong Acidic Cation Exchange Resin HCR-S (Na Form)
• CAS No: 69011-22-9
• MF: C₂₈H₂₉Na
• MW: 388.519638776779
• CID: 515364
• PubChem ID: 23674209
• Update Time: 2025-06-08

Strong Acidic Cation Exchange Resin HCR-S (Na Form) Chemical and Physical Properties

Names and Identifiers

• Benzene, diethenyl-, polymer with ethenylbenzene and ethenylethylbenzene, sulfonated, sodium salts
• DOWEX(TM) HCR-S Cation Exchange Resin
• Ethenyl benzene, diethenylbenzene, ethylethenylbenzene polymer, sulfonated, sodium salt
• Strong Acidic Cation Exchange Resin HCR-S (Na Form)
• DOWEX(R) HCR-W2
• sodium;1,2-bis(ethenyl)benzene;1-ethenyl-2-ethylbenzene;styrene
• 69011-22-9

• MDL： MFCD00166450
• Inchi： 1S/C10H11.C10H10.C8H8.Na/c2*1-3-9-7-5-6-8-10(9)4-2;1-2-8-6-4-3-5-7-8;/h3,5-8H,1-2,4H2;3-8H,1-2H2;2-7H,1H2;/q-1;;;+1
• InChI Key： NEQWAZPDMBONCG-UHFFFAOYSA-N
• SMILES： [Na+].C1(C=CC=CC=1C=C)C[CH2-].C1(C=C)C=CC=CC=1C=C.C1(C=C)C=CC=CC=1

Computed Properties

• Exact Mass: 388.21669521g/mol
• Monoisotopic Mass: 388.21669521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.28 g/mL(lit.)

Strong Acidic Cation Exchange Resin HCR-S (Na Form) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Strong Acidic Cation Exchange Resin HCR-S (Na Form)

Introduction to Strong Acidic Cation Exchange Resin HCR-S (Na Form) and CAS No 69011-22-9

The Strong Acidic Cation Exchange Resin HCR-S (Na Form) is a highly specialized chemical product widely utilized in various industries, particularly in the field of chemical and pharmaceutical applications. This resin, identified by the CAS No 69011-22-9, is known for its exceptional performance in adsorption, separation, and purification processes. Its unique properties make it an indispensable tool in modern industrial and laboratory settings.

In recent years, significant advancements have been made in the development of cation exchange resins, and the Strong Acidic Cation Exchange Resin HCR-S (Na Form) stands out as a pioneering product in this domain. The resin is designed to effectively exchange cations with aqueous solutions, making it highly suitable for applications such as water treatment, wastewater purification, and the recovery of valuable metals. Its robust structure and high capacity ensure consistent performance even under demanding conditions.

The chemical composition of the Strong Acidic Cation Exchange Resin HCR-S (Na Form) is meticulously engineered to provide optimal functionality. The resin is composed of a high-density matrix that can withstand extreme pH levels, making it ideal for use in both acidic and alkaline environments. This characteristic is particularly crucial in pharmaceutical manufacturing, where maintaining precise pH levels is essential for the stability and efficacy of active ingredients.

One of the most notable features of the CAS No 69011-22-9 product is its high ion exchange capacity. This means that it can bind with a large number of cations, allowing for efficient separation and purification processes. Researchers have leveraged this property to develop innovative methods for extracting and purifying rare earth elements, which are critical in the production of advanced electronics and renewable energy technologies.

The application of the Strong Acidic Cation Exchange Resin HCR-S (Na Form) extends beyond industrial processes. In the pharmaceutical sector, it plays a pivotal role in drug formulation and purification. The resin's ability to selectively adsorb specific cations enables manufacturers to achieve high-purity standards, ensuring that final products meet stringent regulatory requirements. This has been particularly beneficial in the development of biopharmaceuticals, where impurities can significantly impact efficacy and safety.

Recent studies have highlighted the potential of the CAS No 69011-22-9 resin in environmental remediation efforts. Its effectiveness in removing heavy metals from contaminated water sources has made it a popular choice for environmental engineers and scientists. By facilitating the recovery of valuable metals such as copper and nickel, this resin contributes to sustainable resource management and reduces reliance on primary mining operations.

The versatility of the Strong Acidic Cation Exchange Resin HCR-S (Na Form) also makes it suitable for use in research laboratories. Researchers utilize this resin for various analytical techniques, including chromatography and ion chromatography, which are essential for studying complex chemical mixtures. Its consistent performance and reproducibility make it a trusted tool for scientists investigating new compounds and their interactions.

In conclusion, the CAS No 69011-22-9 product represents a significant advancement in cation exchange technology. Its unique properties and broad range of applications make it an invaluable asset in industries ranging from pharmaceuticals to environmental engineering. As research continues to uncover new uses for this resin, its importance is only expected to grow, driving further innovation and efficiency in chemical processing.